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Compound of Interest

Compound Name: Buturon

Cat. No.: B166553 Get Quote

Welcome to the Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on mitigating the

phytotoxic effects of Buturon in sensitive crops during experimental procedures. Here you will

find troubleshooting guides, frequently asked questions (FAQs), detailed experimental

protocols, and visual aids to support your research.

Disclaimer: Buturon is an obsolete phenylurea herbicide, and as such, specific quantitative

data and detailed experimental protocols are not widely available in recent scientific literature.

The information provided herein is based on the established knowledge of phenylurea and

photosystem II (PSII) inhibitor herbicides, the class to which Buturon belongs. The

troubleshooting and experimental guidance are based on general principles for this class of

herbicides and should be adapted to your specific experimental conditions.

Troubleshooting Guides
This section provides solutions to common problems encountered during the application of

Buturon in experimental settings.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b166553?utm_src=pdf-interest
https://www.benchchem.com/product/b166553?utm_src=pdf-body
https://www.benchchem.com/product/b166553?utm_src=pdf-body
https://www.benchchem.com/product/b166553?utm_src=pdf-body
https://www.benchchem.com/product/b166553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Possible Causes Recommended Solutions

Unexpectedly high

phytotoxicity in a sensitive crop

variety.

- Overestimation of crop

tolerance. - Incorrect dosage

calculation. - Uneven spray

application leading to overdose

in certain areas. -

Environmental stress factors

(e.g., high temperatures,

drought) increasing crop

sensitivity.[1]

- Immediately cease Buturon

application. - Irrigate the

affected area to help dilute and

leach the herbicide.[2] - Apply

activated charcoal to the soil to

adsorb the herbicide.[3] -

Conduct preliminary dose-

response trials on a small

batch of the specific crop

variety before large-scale

experiments.

Phytotoxicity symptoms

(chlorosis, necrosis) appearing

on non-target sensitive crops.

- Herbicide drift during

application. - Contaminated

spraying equipment.

- Review application records

for wind speed and direction. -

Thoroughly clean all spraying

equipment according to

established protocols before

and after use. - In future

applications, use spray

nozzles that produce larger

droplets to minimize drift.

Buturon application shows low

efficacy against target weeds

and phytotoxicity in the crop.

- Incorrect timing of application

relative to weed and crop

growth stage. - Antagonistic

tank-mix partners. - Sub-

optimal environmental

conditions at the time of

application.

- Consult literature for the

optimal application timing for

Buturon or similar PSII

inhibitors on your target weeds

and crop. - Review the

compatibility of all tank-mix

components. - Avoid applying

under adverse weather

conditions such as high wind

or when rain is imminent.

Carryover phytotoxicity in a

rotational crop planted in

Buturon-treated soil.

- Slow degradation of Buturon

or its persistent metabolites in

the soil.[4] - Soil properties

(e.g., low organic matter, high

- Conduct a soil bioassay

before planting a sensitive

rotational crop. - Incorporate

organic matter into the soil to
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pH) slowing down herbicide

degradation.

enhance microbial degradation

of herbicide residues.[3] - If

carryover is confirmed, select a

tolerant rotational crop.

Frequently Asked Questions (FAQs)
Q1: What is Buturon and what is its mode of action?

A1: Buturon is a selective, systemic herbicide belonging to the phenylurea chemical class.[4]

Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII).[4] It binds

to the D1 protein in the chloroplast thylakoid membrane, blocking electron transport. This leads

to the production of reactive oxygen species that cause lipid peroxidation and cell membrane

damage, resulting in chlorosis and necrosis.[5]

Q2: What are the typical symptoms of Buturon phytotoxicity in sensitive crops?

A2: As a PSII inhibitor, Buturon-induced phytotoxicity symptoms typically appear first on older,

lower leaves and progress upwards. Common symptoms include:

Chlorosis: Yellowing of the leaf tissue, often starting at the margins and progressing between

the veins (interveinal chlorosis).[6]

Necrosis: Browning and death of leaf tissue, usually following chlorosis.[6]

Stunted growth: Overall reduction in plant height and vigor.

Q3: Which crops are known to be sensitive to Buturon?

A3: Buturon was historically used on cereals (like wheat and barley), maize, berry fruits, and

vines.[4] However, crop tolerance can vary significantly between species and even cultivars. It

is crucial to determine the sensitivity of the specific crop and cultivar you are working with

through preliminary testing.

Q4: How can I reduce Buturon phytotoxicity without compromising weed control?

A4: Several strategies can be employed:
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Use of Safeners: Safeners are chemical agents that can be applied to protect crops from

herbicide injury.[2][7] They work by enhancing the crop's natural detoxification pathways.[2]

[7]

Optimized Application: Ensure precise and uniform application at the recommended rates.

Avoid overlapping sprays.

Adjuvants: While some adjuvants can increase herbicide uptake and efficacy, they can also

increase the risk of phytotoxicity.[8] Select adjuvants carefully and test them on a small scale

first.

Cultural Practices: Maintain optimal growing conditions for the crop, as healthy plants are

generally more tolerant to herbicide stress.[3]

Q5: What are the plant's natural defense mechanisms against herbicides like Buturon?

A5: Plants metabolize herbicides through a three-phase detoxification process:

Phase I: Modification of the herbicide molecule, often through oxidation by cytochrome P450

monooxygenases.

Phase II: Conjugation of the modified herbicide with molecules like glutathione or glucose,

catalyzed by enzymes such as glutathione S-transferases (GSTs). This increases water

solubility and reduces toxicity.

Phase III: Sequestration of the conjugated herbicide into the vacuole or cell wall.

Experimental Protocols
Protocol 1: Pot Experiment to Determine the Dose-
Response of a Sensitive Crop to Buturon
Objective: To determine the concentration of Buturon that causes a 50% reduction in plant

growth (GR₅₀) for a specific crop cultivar.

Materials:

Seeds of the sensitive crop.
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Pots (e.g., 15 cm diameter) filled with a standardized soil mix.

Technical grade Buturon.

Appropriate solvent for Buturon.

Spraying equipment calibrated for small-scale applications.

Growth chamber or greenhouse with controlled environmental conditions.

Methodology:

Planting: Sow a predetermined number of seeds (e.g., 5) in each pot. After emergence, thin

the seedlings to a uniform number (e.g., 2-3) per pot.

Herbicide Preparation: Prepare a stock solution of Buturon in a suitable solvent. Create a

series of dilutions to achieve a range of application rates (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x of

the historical recommended field rate).

Application: Apply the different Buturon concentrations to the pots when the seedlings have

reached a specific growth stage (e.g., 2-4 true leaves). Ensure even coverage. Include a

control group treated only with the solvent.

Incubation: Place the pots in a growth chamber or greenhouse with controlled temperature,

light, and humidity.

Data Collection:

Visually assess phytotoxicity symptoms (e.g., chlorosis, necrosis) at regular intervals (e.g.,

3, 7, 14, and 21 days after treatment) using a rating scale (e.g., 0 = no injury, 100 =

complete death).

At the end of the experiment (e.g., 21 days), harvest the above-ground biomass.

Measure the fresh weight of the biomass.

Dry the biomass in an oven at 70°C for 48 hours and measure the dry weight.
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Data Analysis:

Calculate the percent reduction in biomass compared to the control for each Buturon
concentration.

Use a suitable statistical software to perform a regression analysis and calculate the GR₅₀

value.

Protocol 2: Soil Bioassay for Detecting Buturon
Residues
Objective: To determine if Buturon residues in the soil are at a level that could cause

phytotoxicity to a sensitive rotational crop.

Materials:

Soil samples from the experimental field.

Seeds of a highly sensitive indicator plant (e.g., oat, lettuce).

Pots or trays.

Activated charcoal.

Control soil known to be free of herbicide residues.

Methodology:

Soil Collection: Collect representative soil samples from the field in question. It is advisable

to sample from different areas, including those where herbicide carryover is more likely (e.g.,

headlands, areas with soil type variations).

Pot Preparation:

Fill one set of pots with the field soil.

Fill a second set of pots with the control soil.
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For a positive control, you can treat some of the control soil with a known low

concentration of Buturon.

To confirm that any observed phytotoxicity is due to the herbicide, a subset of the field soil

can be mixed with activated charcoal to adsorb the herbicide residues.

Planting: Sow the indicator plant seeds in all pots.

Incubation: Place the pots in a location with adequate light and temperature for the indicator

plant to grow.

Observation: Observe the germination and growth of the indicator plants for 2-3 weeks. Look

for symptoms of phytotoxicity such as stunting, chlorosis, and necrosis in the plants grown in

the field soil compared to the control soil.

Interpretation: If the plants in the field soil show phytotoxicity symptoms while those in the

control soil and the charcoal-treated soil grow normally, it is indicative of the presence of

phytotoxic levels of Buturon residues in the field soil.
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Caption: Buturon's mode of action as a Photosystem II inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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